N-cyclopentyl-6-oxo-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-cyclopentyl-6-oxo-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C20H22N6O2/c27-19-6-5-18(22-23-19)20(28)26(16-3-1-2-4-16)14-13-25-12-9-17(24-25)15-7-10-21-11-8-15/h5-12,16H,1-4,13-14H2,(H,23,27)
• InChI Key: KCLTUASJPWMBDU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N(CCN2C=CC(=N2)C3=CC=NC=C3)C(=O)C4=NNC(=O)C=C4
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol
• CAS No.: 2034295-44-6

Description

N-cyclopentyl-6-oxo-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C20H22N6O2 and its molecular weight is 378.436. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

• Research on 1,2-dihydropyrido[3,4-b]pyrazines and imidazo[4,5-b]pyridines, which are structurally related to the compound , has shown significant antitumor activity in mice. These compounds act as mitotic inhibitors and have been synthesized through various routes, indicating a potential for anticancer applications (Temple et al., 1987).

Antimicrobial and Antimycobacterial Activities

• A study on thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, which are closely related to the compound , demonstrated in vitro antimicrobial activities. These compounds were synthesized starting from related pyridine derivatives (Gad-Elkareem et al., 2011).
• Another study synthesized novel heterocyclic compounds containing a sulfonamido moiety, including pyridine and pyridazine derivatives. These compounds exhibited antibacterial activities, suggesting their potential application in antimicrobial therapy (Azab et al., 2013).

Anti-HIV Applications

• The synthesis of novel 3-amino-4,5-dihydro-6-methyl-4-oxo-N-aryl-1H-pyrazolo[4,3-c]pyridine-7-carboxamide, starting from oxoketene dithioacetals, showed moderate to potent activity against HIV-1 and HIV-2 strains. These findings underscore the potential use of such compounds in anti-HIV therapy (Savant et al., 2018).

Antiviral Drug Discovery

• A review on antiviral drug discovery included stories focusing on compounds like {5-[(4-bromophenylmethyl]-2-phenyl-5H-imidazo[4,5-c]pyridine}, which are structurally similar to the compound . This review suggests a broader context in which such compounds can be considered for antiviral drug development (De Clercq, 2009).